Cas no 2248314-58-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate
• CAS No: 2248314-58-9
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 6024271
• PubChem ID: 165725931
• Update Time: 2025-10-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate
• 2248314-58-9
• EN300-6513846

• Inchi： 1S/C16H17NO4/c1-10-6-2-3-7-11(10)16(20)21-17-14(18)12-8-4-5-9-13(12)15(17)19/h4-5,8-11H,2-3,6-7H2,1H3
• InChI Key： NPJKVJJCGHKTAN-UHFFFAOYSA-N
• SMILES： O(C(C1CCCCC1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate (CAS No. 2248314-58-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate (CAS No. 2248314-58-9) is a specialized organic molecule with a unique structural framework. Its isoindole-1,3-dione core and 2-methylcyclohexane carboxylate moiety make it a subject of interest in pharmaceutical and material science research. This article delves into its properties, applications, and relevance to contemporary scientific trends, addressing common queries such as "What is the role of isoindole derivatives in drug discovery?" and "How are cyclohexane carboxylates utilized in polymer chemistry?"

Structurally, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate combines a planar phthalimide segment with a sterically hindered cyclohexane ring. This hybrid architecture is pivotal for its physicochemical behavior, including solubility and thermal stability. Researchers often explore its potential as a building block for bioactive molecules, given the prevalence of isoindole-1,3-diones in antimicrobial and anti-inflammatory agents. Recent studies highlight its utility in designing small-molecule inhibitors targeting enzyme pathways, aligning with the growing demand for precision therapeutics.

In material science, the ester linkage in CAS 2248314-58-9 offers versatility for polymer modification. Its cyclohexyl group enhances rigidity, making it valuable for high-performance coatings or adhesives. A trending topic in this context is "sustainable polymer additives," where such derivatives are investigated for eco-friendly alternatives. Additionally, its UV absorption properties resonate with searches like "phthalimides for photostabilizers," a niche yet expanding area in sunscreens and packaging materials.

Synthetic accessibility is another focal point. The compound’s preparation typically involves esterification of 2-methylcyclohexanecarboxylic acid with N-hydroxyphthalimide, a process optimized for scalability. Queries such as "green synthesis of phthalimide esters" reflect industry priorities toward reducing solvent waste. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a critical factor for applications requiring stringent quality control.

Beyond labs, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methylcyclohexane-1-carboxylate garners attention in academic databases and patent filings. Its mentions in cross-coupling reactions and catalysis studies underscore its interdisciplinary appeal. For innovators querying "novel heterocyclic carboxylates," this compound exemplifies how structural tweaks can unlock new functionalities.

To conclude, CAS 2248314-58-9 embodies the convergence of medicinal chemistry and advanced materials. Its dual relevance to drug design and industrial applications positions it as a compound worth monitoring in evolving scientific landscapes. By addressing search trends like "bioactive isoindole derivatives" and "cyclohexane-based polymers," this overview bridges technical depth with real-world relevance.